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Compound of Interest

Compound Name: Phaselic acid, (-)-

CAS No.: 423170-79-0

Cat. No.: B12773851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical techniques for the

qualitative and quantitative characterization of phaselic acid. The protocols detailed below are

intended to serve as a guide for researchers in natural product chemistry, pharmacology, and

drug development.

Introduction to Phaselic Acid
Phaselic acid, also known as 2-O-caffeoyl-L-malic acid, is a hydroxycinnamic acid derivative

found in various plants, including red clover (Trifolium pratense).[1] As a member of the

phenolic acid family, it exhibits antioxidant properties and is of interest for its potential roles in

plant defense and human health. Accurate and robust analytical methods are essential for the

quantification of phaselic acid in complex matrices such as plant extracts and biological fluids,

which is critical for pharmacokinetic studies, quality control of herbal products, and elucidation

of its biological functions.

Physicochemical Properties of Phaselic Acid
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A fundamental understanding of the physicochemical properties of phaselic acid is crucial for

the development of effective extraction and analytical methodologies.

Property Value

Molecular Formula C₁₃H₁₂O₈

Molecular Weight 296.23 g/mol

IUPAC Name
(2S)-2-[(E)-3-(3,4-dihydroxyphenyl)prop-2-

enoyl]oxybutanedioic acid

Synonyms Caffeoyl-L-malic acid, Phaseolic acid

Appearance White to off-white solid

Solubility
Soluble in methanol, ethanol, and water;

sparingly soluble in less polar organic solvents.

Analytical Techniques and Protocols
This section details the experimental protocols for the extraction, separation, and

characterization of phaselic acid using various analytical techniques.

Sample Preparation: Extraction of Phaselic Acid from
Plant Material
The efficient extraction of phaselic acid from plant matrices is the primary step for its

characterization. A generalized solid-phase extraction (SPE) protocol is provided below, which

can be optimized based on the specific plant matrix.

Experimental Protocol: Solid-Phase Extraction (SPE)

Sample Homogenization:

Freeze-dry fresh plant material to prevent enzymatic degradation.

Grind the dried material into a fine powder.

Solvent Extraction:
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Suspend the powdered plant material (e.g., 1 gram) in 10 mL of 80% methanol in water.

Sonication for 15-20 minutes can enhance extraction efficiency.

Centrifuge the mixture at 4000 rpm for 10 minutes and collect the supernatant.

Repeat the extraction process on the pellet with an additional 10 mL of 80% methanol and

combine the supernatants.

Solid-Phase Extraction (SPE):

Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol

followed by 5 mL of deionized water.

Sample Loading: Load the combined supernatant onto the conditioned C18 cartridge.

Washing: Wash the cartridge with 10 mL of deionized water to remove polar impurities.

Elution: Elute the phaselic acid and other phenolic compounds with 5 mL of methanol.

Drying and Reconstitution: Evaporate the methanol eluate to dryness under a gentle

stream of nitrogen. Reconstitute the dried extract in a suitable solvent (e.g., 1 mL of the

initial mobile phase for HPLC or LC-MS analysis).

Workflow for Phaselic Acid Extraction
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Figure 1. Workflow for the extraction of phaselic acid from plant material.
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Figure 2. Simplified biosynthetic pathway of phaselic acid.
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Figure 3. Hypothesized modulation of cellular signaling pathways by phaselic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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the-analytical-characterization-of-phaselic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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